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Compound of Interest
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Cat. No.: B103706

For Researchers, Scientists, and Drug Development Professionals
Introduction

Lead(ll) sulfate (PbS0Oa4), also known by historical names such as milk white, fast white, or
Flemish white, has been utilized as a white pigment in various applications, most notably in
paints and coatings.[1][2][3] While its use has significantly declined due to toxicity concerns
and the advent of superior pigments like titanium dioxide, understanding its properties and
historical application remains crucial for art conservation, historical paint formulation studies,
and specific industrial applications where its unique characteristics may still be of interest.[3]
This document provides detailed application notes and experimental protocols related to the
production and use of lead(ll) sulfate as a pigment.

It is important to distinguish between neutral lead(ll) sulfate (PbSO4) and basic lead sulfate
(XxPbO-PbS0a4), as the latter was more commonly used in the paint industry due to better
opacity.[1][4] This document will cover both forms where information is available.

Quantitative Data

The following tables summarize the key quantitative properties of lead(ll) sulfate and basic
lead sulfate pigments.

Table 1: Physical and Chemical Properties of Lead(ll) Sulfate Pigments
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Lead(ll) Sulfate

Property Basic Lead Sulfate Source
(PbS0a4)
Chemical Formula PbSOa4 XPbO-PbSOa4 [21[4]
Molecular Weight ( Varies with
303.26 N [2][5]
g/mol ) composition
Density (g/cm?3) 6.2 -6.39 ~6.92 2115161 71[8]
Refractive Index 1.877 -1.894 Not specified [8]
Melting Point (°C) 1170 977 [2][5116]1[7]

Insoluble in water and

alcohol; Soluble in

Slightly soluble in hot

Solubility ) ) [11[7]
concentrated acids water and acids.
and ammonium salts.
White crystalline )

Appearance White powder 2115161 71[8]

powder

Table 2: Pigment Properties
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Property

Lead(ll) Sulfate
(PbSO0O4)

Basic Lead Sulfate

Source

Colour Index Name

Pigment White 3 (PW
3)

Pigment White 2 (PW
2)

[1]

Oil Absorption (g
0il/100g pigment)

Not specified

(generally poor)

15-16

[1]

Hiding Power

Generally poor

(crystalline nature)

Better than neutral
PbSOa, but less than
basic lead carbonate.

[1]

Colorimetric Data

Not specified in
literature. Expected to

have high L* value

Not specified in

(CIELAB) literature.
and near-neutral a*
and b* values.
Affects hiding power ) ) ]
o Finer particle size
and tinting strength. _ o
) ) ] leads to higher tinting
Particle Size Sub-micron to low

micron range is typical

for pigments.

strength and hiding

power.

[9]

Experimental Protocols

Caution: Lead compounds are highly toxic. All experimental work should be conducted in a

well-ventilated fume hood with appropriate personal protective equipment (PPE), including

gloves, lab coat, and respiratory protection.

Protocol 1: Synthesis of Lead(ll) Sulfate Pigment by

Precipitation

This protocol describes the synthesis of lead(ll) sulfate via the reaction of a soluble lead salt

with a sulfate source.

Materials:
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o Lead(ll) nitrate (Pb(NOs)2) or Lead(ll) acetate (Pb(CH3sCOQO)2)
¢ Sodium sulfate (Na2S0a4) or dilute Sulfuric acid (H2SOa4)

« Distilled water

» Beakers

e Stirring rod

« Filtration apparatus (Buchner funnel, filter paper, vacuum flask)
e Drying oven

Procedure:

e Prepare Reactant Solutions:

o Prepare a solution of a soluble lead salt, such as 0.5 M lead(ll) nitrate, by dissolving the
appropriate amount of the salt in distilled water.

o Prepare a solution of a sulfate source, such as 0.5 M sodium sulfate, by dissolving the salt
in distilled water.

» Precipitation:

o Slowly add the sodium sulfate solution to the lead(ll) nitrate solution while continuously
stirring.

o Awhite precipitate of lead(ll) sulfate will form immediately.

o Continue stirring for 10-15 minutes to ensure the reaction is complete.
« Filtration and Washing:

o Set up the filtration apparatus.

o Pour the mixture containing the precipitate onto the filter paper and apply a vacuum to
separate the solid.
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o Wash the precipitate with distilled water to remove any soluble impurities. Repeat the
washing step 2-3 times.

e Drying:

o Carefully transfer the filtered lead(ll) sulfate to a watch glass or evaporating dish.

o Dry the precipitate in a drying oven at 100-110°C until a constant weight is achieved.
e Grinding (Optional):

o For pigment applications, the dried product may require grinding to achieve the desired
particle size and distribution. This can be done using a mortar and pestle or a mechanical
grinder.

Protocol 2: General Procedure for Paint Formulation

This protocol provides a general guideline for incorporating lead(ll) sulfate pigment into a
simple oil-based paint.

Materials:

Lead(ll) sulfate pigment (prepared as in Protocol 1 or commercially sourced)
e Linseed oil (or other drying oil)

o Mineral spirits (or other solvent)

» Driers (e.g., cobalt naphthenate, manganese naphthenate - use with caution)
e Glass slab or muller

e Spatula or palette knife

o Beaker or container for mixing

Procedure:

e Pigment Dispersion (Grinding):
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o Place a known amount of lead(ll) sulfate pigment onto the glass slab.

o Gradually add linseed oil to the pigment while mixing with the spatula. The oil absorption
value (for basic lead sulfate, approx. 15-16 g oil per 100 g pigment) can be used as a
starting point.[1]

o Use the muller to grind the pigment and oil together in a circular motion. This process,
known as "wetting out,” ensures that each pigment particle is coated with the binder.

o Continue grinding until a smooth, uniform paste is formed. The consistency should be stiff
but workable.

e Letting Down (Thinning):
o Transfer the pigment paste to a mixing container.

o Slowly add more linseed oil and mineral spirits to the paste while stirring continuously to
achieve the desired paint consistency.

e Adding Driers:

o If necessary, add a very small amount of driers to the paint to accelerate the drying time.
Lead pigments themselves have some siccative (drying) properties.

o Mix thoroughly to ensure the driers are evenly distributed.
o Storage:
o Store the prepared paint in an airtight container to prevent it from drying out.

Diagrams
Signaling Pathways and Logical Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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